(4-(Piperazin-1-yl)-6,7-dihydro-5H-benzo(6,7)cyclohepta(1,2-d)pyrimidin-2-yl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
A-940894 is a potent histamine H4 receptor antagonist with anti-inflammatory properties. A-940894 potently binds to both human and rat histamine H4 receptors and exhibits considerably lower affinity for the human histamine H1, H2 or H3 receptors. It potently blocked histamine-evoked calcium mobilization in the fluorometric imaging plate reader assays and inhibited histamine-induced shape change of mouse bone marrow-derived mast cells and chemotaxis of human eosinophils in vitro. A-940894 has good pharmacokinetic properties, including half-life and oral bioavailability in rats and mice.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Polycyclic N-hetero Compounds : This compound is synthesized by reacting 4-chloro-6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-d]pyrimidine with amines, including applications in polycyclic N-hetero compounds (Sasaki et al., 1990).
Inhibition of Platelet Aggregation : Studies have shown that derivatives of this compound exhibit inhibitory activities against collagen-induced platelet aggregation (Sasaki et al., 1990); (Sasaki et al., 1991).
Anti-Inflammatory Properties : The compound has been identified as a potent histamine H4 receptor antagonist with anti-inflammatory properties in vitro and in vivo (Strakhova et al., 2009).
Medicinal Chemistry and Drug Synthesis
Farnesyl Protein Transferase Inhibition : Variants of this compound have been synthesized and shown to inhibit farnesyl protein transferase, indicating potential in cancer treatment (Mallams et al., 1998).
Antitumor Activity : Certain derivatives incorporating elements of this compound demonstrated antitumor activity against breast cancer cells (Daldoom et al., 2020).
Synthesis of Brexpiprazole : The compound has been used in novel synthetic pathways for the antipsychotic drug Brexpiprazole (Kumar et al., 2018).
Dual Antagonists of Platelet Activating Factor and Histamine : This chemical framework has been used to create dual antagonists of PAF and histamine, showing potential for treating allergies (Piwinski et al., 1998).
properties
CAS RN |
1027330-82-0 |
---|---|
Product Name |
(4-(Piperazin-1-yl)-6,7-dihydro-5H-benzo(6,7)cyclohepta(1,2-d)pyrimidin-2-yl)amine |
Molecular Formula |
C17H21N5 |
Molecular Weight |
295.4 g/mol |
IUPAC Name |
6-piperazin-1-yl-3,5-diazatricyclo[9.4.0.02,7]pentadeca-1(15),2(7),3,5,11,13-hexaen-4-amine |
InChI |
InChI=1S/C17H21N5/c18-17-20-15-13-6-2-1-4-12(13)5-3-7-14(15)16(21-17)22-10-8-19-9-11-22/h1-2,4,6,19H,3,5,7-11H2,(H2,18,20,21) |
InChI Key |
KUZRWWLVBUPCRK-UHFFFAOYSA-N |
SMILES |
C1CC2=CC=CC=C2C3=C(C1)C(=NC(=N3)N)N4CCNCC4 |
Canonical SMILES |
C1CC2=CC=CC=C2C3=C(C1)C(=NC(=N3)N)N4CCNCC4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
4-piperazin-1-yl-6,7-dihydro-5H-benzo(6,7)cyclohepta(1,2-d)pyrimidin-2-ylamine A-940894 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.